Cas no 2171292-70-7 ((1r,4r)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclohexane-1-carboxylic acid)

• Product Name: (1r,4r)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclohexane-1-carboxylic acid
• CAS No: 2171292-70-7
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5893912
• PubChem ID: 165529868
• Update Time: 2025-10-19

(1r,4r)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclohexane-1-carboxylic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]cyclohexane-1-carboxylic acid
• 2171292-70-7
• 2171301-07-6
• EN300-1495293
• EN300-1544159
• (1r,4r)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]cyclohexane-1-carboxylic acid
• EN300-1571015
• (1s,4s)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]cyclohexane-1-carboxylic acid
• 2171717-47-6

• Inchi： 1S/C27H30N2O5/c1-2-7-24(25(30)28-18-14-12-17(13-15-18)26(31)32)29-27(33)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h2-6,8-11,17-18,23-24H,1,7,12-16H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： XDXDJABZSPLZOS-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)NC(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (1r,4r)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclohexane-1-carboxylic acid

Introduction to (1R,4R)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclohexane-1-carboxylic Acid (CAS No. 2171292-70-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of innovative therapeutic agents. Among these, (1R,4R)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclohexane-1-carboxylic acid (CAS No. 2171292-70-7) stands out as a compound of significant interest due to its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, emphasizing its chemical properties, synthetic pathways, and the latest research findings that highlight its significance in medicinal chemistry.

The molecular structure of (1R,4R)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclohexane-1-carboxylic acid is characterized by a cyclohexane ring substituted with an amino group and an amide moiety. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide synthesis and drug development. The stereochemistry at the 1R and 4R positions contributes to its specific interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of chiral compounds for their ability to exhibit enantioselective binding to biological receptors. The stereochemistry of (1R,4R)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclohexane-1-carboxylic acid aligns well with this trend, as it provides a scaffold for designing molecules with high specificity and efficacy. Research has demonstrated that such chiral compounds can modulate the activity of enzymes and receptors, leading to improved therapeutic outcomes.

The synthesis of (1R,4R)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclohexane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The use of advanced synthetic techniques such as asymmetric catalysis has enabled the efficient production of this compound in high enantiomeric purity. These synthetic methodologies are crucial for ensuring the quality and reproducibility of the final product, which is essential for both preclinical and clinical studies.

One of the most compelling aspects of (1R,4R)-4-2-( {(9H-fluoren-9 -yl)methoxycarbonyl}amino)pent -4-enamidocyclohexane -1-carboxylic acid is its potential application in the treatment of various diseases. Preliminary studies have shown that this compound exhibits inhibitory activity against several enzymes involved in inflammatory pathways. The fluorenylmethoxycarbonyl group not only enhances the solubility and stability of the molecule but also facilitates its conjugation to other bioactive molecules, opening up possibilities for targeted drug delivery systems.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and interactions of (1R,4R)-4 -2-( {(9H-fluoren -9 -yl)methoxyc arbonyl}a minopent -4-en amidoc yclohexa ne -1-carboxylic acid) with biological targets. These computational studies have provided valuable insights into the molecular mechanisms underlying its biological activity. By integrating experimental data with computational models, scientists can design more effective derivatives with enhanced potency and selectivity.

The role of (1R,4R)-4 -2-( {(9H-fluore n -9 -yl)m ethox y carb on yl}a minop ent -4-e n am id oc yclohexa ne -1-carboxylic acid) in drug discovery is further underscored by its potential as a lead compound for new therapeutic agents. Its unique structural features make it an attractive starting point for structure-based drug design (SBDD). By leveraging high-throughput screening technologies and biophysical techniques, researchers can rapidly identify analogs with improved pharmacological properties.

In conclusion,(1 R , 4 R ) - 4 - 2 - ( { ( 9 H - f luore n - 9 - y l ) m eth ox y carb on y l }a min o)p ent - 4-e n am id oc yclohexa ne - 1-carboxylic acid (CAS No. 2171292-707) represents a significant advancement in medicinal chemistry. Its complex structure, stereochemical precision, and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.